Cas no 124428-27-9 (4-Quinazolinamine,8-fluoro-N-[2-(4-phenoxyphenyl)ethyl]-)
124428-27-9 structure
Product Name:4-Quinazolinamine,8-fluoro-N-[2-(4-phenoxyphenyl)ethyl]-
CAS No:124428-27-9
MF:C22H18FN3O
MW:359.396228313446
CID:165526
PubChem ID:180257
Update Time:2025-04-19
4-Quinazolinamine,8-fluoro-N-[2-(4-phenoxyphenyl)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- 4-Quinazolinamine,8-fluoro-N-[2-(4-phenoxyphenyl)ethyl]-
- 8-fluoro-N-[2-(4-phenoxyphenyl)ethyl]quinazolin-4-amine
- SCHEMBL8542072
- 4-Quinazolinamine, 8-fluoro-N-[2-(4-phenoxyphenyl)ethyl]-
- 4-Quinazolinamine, 8-fluoro-N-(2-(4-phenoxyphenyl)ethyl)-
- 124428-27-9
- DTXSID4073833
-
- Inchi: 1S/C22H18FN3O/c23-20-8-4-7-19-21(20)25-15-26-22(19)24-14-13-16-9-11-18(12-10-16)27-17-5-2-1-3-6-17/h1-12,15H,13-14H2,(H,24,25,26)
- InChI Key: XWIFFDHEGUGIPI-UHFFFAOYSA-N
- SMILES: FC1=CC=CC2=C1N=CN=C2NCCC1C=CC(=CC=1)OC1C=CC=CC=1
Computed Properties
- Exact Mass: 359.14354
- Monoisotopic Mass: 359.143
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 437
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 47Ų
Experimental Properties
- Density: 1.276
- Boiling Point: 548.5°Cat760mmHg
- Flash Point: 285.5°C
- Refractive Index: 1.672
- PSA: 47.04
4-Quinazolinamine,8-fluoro-N-[2-(4-phenoxyphenyl)ethyl]- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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